Multifunctional MXene-doped photothermal microneedles for drug-resistant bacteria-infected wound healing†

Biomaterials Science Pub Date: 2023-12-08 DOI: 10.1039/D3BM01676E

Abstract

Skin injuries and drug-resistant bacterial infections pose serious challenges to human health. It is essential to establish a novel multifunctional platform with good anti-infection and wound-healing abilities. In this study, a new MXene-doped composite microneedle (MN) patch with excellent mechanical strength and photothermal antibacterial and ROS removal properties has been developed for infected wound healing. When the MN tips carrying the MXene nanosheets are inserted into the cuticle of the skin, they will quickly dissolve and subsequently release the nanomaterials into the subcutaneous infection area. Under 808 nm NIR irradiation, the MXene, as a “nano-thermal knife”, sterilizes and inhibits bacterial growth through synergistic effects of sharp edges and photothermal antibacterial activity. Furthermore, ROS caused by injury and infection can be cleared by MXene-doped MNs to avoid excessive inflammatory responses. Based on the synergistic antibacterial and antioxidant strategy, the MXene-doped MNs have demonstrated excellent wound-healing properties in an MRSA-infected wound model, such as promoting re-epithelialization, collagen deposition, and angiogenesis and inhibiting the expression of pro-inflammatory factors. Therefore, the multifunctional MXene-doped MN patches provide an excellent alternative for clinical drug-resistant bacteria-infected wound management.

Graphical abstract: Multifunctional MXene-doped photothermal microneedles for drug-resistant bacteria-infected wound healing
Multifunctional MXene-doped photothermal microneedles for drug-resistant bacteria-infected wound healing†
Recommended Literature
Biomaterials Science
Journal Name：Biomaterials Science
Research Products